N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)acetamide
• InChI: InChI=1S/C21H29NO5/c1-20(2)11-15-7-6-8-17(19(15)27-20)24-14-18(23)22-12-16-13-25-21(26-16)9-4-3-5-10-21/h6-8,16H,3-5,9-14H2,1-2H3,(H,22,23)
• InChI Key: SGUQFKOVYYQGAT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3COC4(O3)CCCCC4)C
• Molecular Formula: C21H29NO5
• Molecular Weight: 375.5 g/mol
• CAS No.: 1327559-53-4

Description

N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C21H29NO5 and its molecular weight is 375.465. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• A study conducted by 霍静倩 et al. (2016) detailed the synthesis and crystal structure characterization of a compound closely related to N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide. This study involved techniques like NMR, H RMS, and X-ray diffraction to analyze the compound, noting its potential in herbicidal and fungicidal activities (霍静倩 et al., 2016).

Antiviral Evaluation

• Apaydın et al. (2020) explored derivatives of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide, a structure similar to the compound , for their antiviral activity. They found that specific derivatives exhibited strong activity against influenza A/H3N2 virus and human coronavirus 229E, highlighting the potential of such compounds in antiviral drug development (Apaydın et al., 2020).

Chemical Transformations

• Research by A. Kuroyan et al. (1995) discussed transformations of compounds similar to this compound into various derivatives. This study is significant in understanding the chemical reactivity and potential applications of such compounds in different fields (A. Kuroyan et al., 1995).

Bioactivity and Synthesis

• Research by K. Sunder and Jayapal Maleraju (2013) involved synthesizing derivatives of N-(3-chloro-4-fluorophenyl)-2-((5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, demonstrating significant anti-inflammatory activity. This study is crucial in understanding the therapeutic potentials of compounds structurally related to the one (K. Sunder, Jayapal Maleraju, 2013).